Cas no 93953-87-8 (1,3-Benzodioxepin,4,5-dihydro-2-methyl-)

1,3-Benzodioxepin,4,5-dihydro-2-methyl- structure
93953-87-8 structure
Product Name:1,3-Benzodioxepin,4,5-dihydro-2-methyl-
CAS No:93953-87-8
MF:C10H12O2
MW:164.201083183289
CID:797515
Update Time:2024-02-01

1,3-Benzodioxepin,4,5-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxepin,4,5-dihydro-2-methyl-
    • 1,3-Benzodioxepin,4,5-dihydro-2-methyl-(9CI)
    • Inchi: 1S/C10H12O2/c1-8-11-7-6-9-4-2-3-5-10(9)12-8/h2-5,8H,6-7H2,1H3
    • InChI Key: UNITUMONYGDTGX-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC=C2CCOC1C

Computed Properties

  • Exact Mass: 164.084
  • Monoisotopic Mass: 164.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2
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